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Compound of Interest

Compound Name: 2-Amino-N-tert-butylbenzamide

Cat. No.: B074491

An In-depth Technical Guide on 2-Amino-N-tert-butylbenzamide

This document provides a concise summary of the core molecular properties of 2-Amino-N-
tert-butylbenzamide, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental molecular characteristics of 2-Amino-N-tert-butylbenzamide are
summarized below. This data is essential for a variety of applications, including stoichiometry in
chemical reactions, analytical characterization, and computational modeling.

Property Value

Molecular Formula C11H16N20
Molecular Weight 192.26 g/mol [1][2]
Monoisotopic Mass 192.126263138 Da

Physicochemical Properties

Additional physicochemical data provides further insight into the compound's behavior.
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Property Value

Melting Point 124-125°CJ[2]

Boiling Point (Predicted) 359.6 + 25.0 °C[2]
Density (Predicted) 1.058 + 0.06 g/cm3[2]
CAS Registry Number 1203-89-0[3]

Compound Identification and Structure

The following diagram illustrates the logical relationship between the compound's name and its
fundamental properties.

[Z-Amino-N-tert-butylbenzamidea

is identified by

Molecular Formula Molecular Weight CAS Number
C11H16N20 192.26 g/mol 1203-89-0

Click to download full resolution via product page

Caption: Relationship between 2-Amino-N-tert-butylbenzamide and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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